5-(methoxymethyl)-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}thiophene-2-carboxamide

• IUPAC Name: 5-(methoxymethyl)-N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H20N2O4S/c1-10-5-12(22-18-10)6-11-7-21-9-14(11)17-16(19)15-4-3-13(23-15)8-20-2/h3-5,11,14H,6-9H2,1-2H3,(H,17,19)/t11-,14+/m1/s1
• InChI Key: GCMOUFONQXTNNE-RISCZKNCSA-N
• Canonical SMILES: CC1=NOC(=C1)CC2COCC2NC(=O)C3=CC=C(S3)COC
• Isomeric SMILES: CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)C3=CC=C(S3)COC
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

The synthesis and characterization of compounds containing isoxazole and thiophene moieties, such as "5-(methoxymethyl)-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}thiophene-2-carboxamide," involve complex chemical strategies and analytical techniques. These compounds are of interest due to their potential biological activities and applications in medicinal chemistry.

Synthesis Analysis

The synthesis of complex molecules often involves multi-step reactions, including etherification, oximation, Beckmann rearrangement, and condensation reactions. For example, the synthesis of related compounds has been achieved through various strategies, including the reaction of rotenone with dimethyloxosulphonium methylide (Chen, Ye, & Hu, 2012), demonstrating the complexity and creativity required in synthetic organic chemistry.

Molecular Structure Analysis

The molecular structure of synthesized compounds is typically confirmed using techniques such as NMR, MS, FT-IR, UV-Visible spectroscopy, and X-ray crystallography. These analytical methods provide detailed information on the molecular geometry, electronic structure, and three-dimensional conformation of the molecules (Kumara et al., 2018).

Chemical Reactions and Properties

The chemical reactivity and properties of these compounds can be studied through their interactions and reactions with other chemical entities. For instance, the synthesis of 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides involves condensation reactions and has been evaluated for antimicrobial activities, demonstrating the diverse functional potential of such molecules (Talupur, Satheesh, & Chandrasekhar, 2021).